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Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746 Get Quote

Technical Data Sheet: Solvent Violet 38
An In-depth Guide for Researchers and Industrial Professionals

This document provides a comprehensive overview of the chemical and physical properties of

Solvent Violet 38, a synthetic anthraquinone dye. The information is intended for researchers,

scientists, and professionals in industries where this dye is utilized.

Core Chemical Properties
Solvent Violet 38 is recognized for its vibrant bluish-violet color and its solubility in various

organic solvents.[1] Its primary applications include the coloring of plastics, resins, synthetic

fibers, oils, waxes, and printing inks.[1][2][3]

Table 1: Physicochemical Data for Solvent Violet 38
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Property Value Reference

Molecular Formula C₂₈H₁₈Br₄N₂O₂ [2][4][5][6][7]

Molecular Weight 734.07 g/mol [2][3][6]

CAS Registry Number 63512-14-1 [2][5][6][7]

Molecular Structure Anthraquinone [2][6]

Appearance Purple liquid or dark powder [1][3]

Density 1.889 g/cm³ [4][5]

Boiling Point 687.4°C at 760 mmHg [4][5]

Flash Point 369.5°C [4][5]

Solubility Profile
Solvent Violet 38 is characterized by its poor solubility in water.[3] However, it is soluble in a

range of non-polar organic solvents, including acetone, chloroform, benzene, xylene, and

toluene.[1][3] It is also slightly soluble in alcohol.[3]

Manufacturing Process
The synthesis of Solvent Violet 38 is typically achieved through the condensation of 1,4-

dihydroxyanthracene-9,10-dione with 2,6-dibromo-4-methylbenzenamine.[2][6]

1,4-Dihydroxyanthracene-9,10-dione

Condensation Reaction

2,6-Dibromo-4-methylbenzenamine (2 Moore)
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Caption: Synthesis of Solvent Violet 38.

Experimental Protocols and Biological Pathways
It is important to note that Solvent Violet 38 is an industrial dye and not a compound

developed for pharmaceutical or biological research applications. Therefore, detailed

experimental protocols pertaining to its biological activity or its involvement in signaling

pathways are not applicable. Its primary function is as a colorant, and its technical data is

focused on its physical and chemical properties relevant to manufacturing and material

science. Safety information indicates that direct contact with skin and eyes should be avoided.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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